Cas no 223251-09-0 (4-[2-(azepan-1-yl)ethoxy]benzaldehyde)

• Product name: 4-[2-(azepan-1-yl)ethoxy]benzaldehyde
• CAS No: 223251-09-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274
• MDL: MFCD04003858
• CID: 836370

4-[2-(azepan-1-yl)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Azepan-1-yl)ethoxy)benzaldehyde
• 4-[2-(azepan-1-yl)ethoxy]benzaldehyde
• 4-(2-azepan-1-ylethoxy)benzaldehyde
• 4-(2-hexamethyleneimine-1-yl-ethoxy)-benzyl Aldehyde
• 4-[2-(1-azepanyl)ethoxy]benzaldehyde
• AC1MQIIW
• AG-A-65351
• CTK7H9547
• KB-186091
• SBB068254

• MDL： MFCD04003858
• Inchi： InChI=1S/C15H21NO2/c17-13-14-5-7-15(8-6-14)18-12-11-16-9-3-1-2-4-10-16/h5-8,13H,1-4,9-12H2
• InChI Key： COFCTUNXRHGCRK-UHFFFAOYSA-N
• SMILES： C1CCCN(CC1)CCOC2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 247.15733
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 29.54